6-((2-(5-(4-fluorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• CAS RN: 850912-11-7
• Molecular Formula: C29H23FN6O3S
• Molecular Weight: 554.6
• IUPAC Name: 6-[2-[3-(4-fluorophenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C29H23FN6O3S/c1-39-22-13-9-18(10-14-22)24-15-25(19-7-11-20(30)12-8-19)36(34-24)26(37)17-40-29-32-27-23(28(38)33-29)16-31-35(27)21-5-3-2-4-6-21/h2-14,16,25H,15,17H2,1H3,(H,32,33,38)
• InChI Key: ILGHLVZREIGHAZ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=C(C=C3)F)C(=O)CSC4=NC5=C(C=NN5C6=CC=CC=C6)C(=O)N4
• solubility: not available

Description

6-((2-(5-(4-fluorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C29H23FN6O3S and its molecular weight is 554.6. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Properties

• Anticancer Activity

  Research has shown that certain derivatives of the pyrazolopyrimidine class exhibit significant anticancer activity. For example, novel pyrazolopyrimidines and related Schiff bases have been synthesized and evaluated for their cytotoxic activity against human cancer cell lines, demonstrating promising results (Hassan et al., 2015) $Hassan et al., 2015$Hassanetal.,2015. Another study focused on synthesizing and evaluating novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, highlighting their potential in cancer treatment (Rahmouni et al., 2016) $Rahmouni et al., 2016$Rahmounietal.,2016.

• Antimicrobial Activity

  Compounds derived from pyrazolo[3,4-d]pyrimidin-4-one structures have been explored for their antimicrobial potential. For instance, a study synthesized various alkoxyphthalimide derivatives of 3-(4-substituted phenyl)-6,6-diphenyl-3,3a-dihydro-2H-imidazo[2,1-b]pyrazolo[3,4-d][1,3]thiazol-7(6H)-one and evaluated their antimicrobial activities, suggesting their use as chemotherapeutic agents (Dangi et al., 2011) $Dangi et al., 2011$Dangietal.,2011.

Anti-inflammatory and Analgesic Activities

• Studies have synthesized novel pyrazolone derivatives attached to a pyrimidine moiety, evaluating their anti-inflammatory, analgesic, and antipyretic activities. These compounds, containing pyrazolone and amino pyrimidine as basic moieties, showed activities comparable to standard drugs, with specific substitutions on the phenyl ring enhancing their effectiveness (Antre et al., 2011) $Antre et al., 2011$Antreetal.,2011.

Herbicidal Activity

• Pyrazolo[3,4-d]pyrimidine-4-one derivatives have also been investigated for their herbicidal activity. A series of these compounds demonstrated significant inhibitory activities against the root growth of certain plant species, indicating their potential as herbicides (Luo et al., 2017) $Luo et al., 2017$Luoetal.,2017.

Neurodegenerative and Neuropsychiatric Diseases

• The compound and its derivatives have been explored for the treatment of cognitive impairment associated with neurodegenerative and neuropsychiatric diseases. A study identified 3-aminopyrazolo[3,4-d]pyrimidinones as potent and selective inhibitors of phosphodiesterase 1 (PDE1), with promising physicochemical and pharmacokinetic properties for treating cognitive deficits (Li et al., 2016) $Li et al., 2016$Lietal.,2016.